Cas no 503-91-3 (5-methylthiophen-2-ol)

• Product Name: 5-methylthiophen-2-ol
• CAS No: 503-91-3
• MF: C₅H₆OS
• MW: 114.165540218353
• CID: 1567459
• PubChem ID: 253186
• Update Time: 2025-05-25

5-methylthiophen-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-methylthiophen-2-ol
• 5-methylthiophene-2-ol
• 5-methyl-2-thiophenol
• NSC75769
• 5-methyl-hydroxythiophene
• CTK1H3414
• AR-1G9063
• AC1Q7AS1
• AC1L5NLU
• SureCN172432
• 2-Hydroxy-5-methyl-thiophen
• 5-methyl-thiophen-2-ol
• 5-methylthiophene-2-ol; 5-methyl-2-thiophenol; NSC75769; 5-methyl-hydroxythiophene; CTK1H3414; AR-1G9063; AC1Q7AS1; AC1L5NLU; SureCN172432; 2-Hydroxy-5-methyl-thiophen; 5-methyl-thiophen-2-ol;
• CS-0234100
• SCHEMBL172432
• 2-hydroxy-5-methylthiophene
• EN300-1387010
• Thiotenol
• 503-91-3
• AKOS015942425
• DA-37079
• DTXSID80291474
• NSC-75769
• A828282

• Inchi： 1S/C5H6OS/c1-4-2-3-5(6)7-4/h2-3,6H,1H3
• InChI Key： KPBAKQKODPPOSS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C)O

Computed Properties

• Exact Mass: 114.01398
• Monoisotopic Mass: 114.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23
• LogP: 1.76210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-methylthiophen-2-ol

5-Methylthiophen-2-ol: A Comprehensive Overview

5-Methylthiophen-2-ol (CAS No. 503-91-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as 2-hydroxymethylthiophene, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the synthesis of bioactive molecules and its contribution to the development of novel materials with tailored properties.

The molecular structure of 5-methylthiophen-2-ol consists of a thiophene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 5-position. This substitution pattern imparts the compound with distinct reactivity and selectivity in various chemical reactions. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in diverse chemical transformations. The hydroxyl group introduces polarity, enhancing the compound's solubility in polar solvents and facilitating further functionalization.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-methylthiophen-2-ol. Traditional approaches involve the oxidation of thioethers or the hydroxylation of thiophene derivatives. However, modern techniques leverage catalytic systems and green chemistry principles to achieve higher yields and improved selectivity. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions involving this compound.

The applications of 5-methylthiophen-2-ol span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties. In agrochemicals, it has been used as a precursor for fungicides and herbicides, contributing to crop protection and sustainable agriculture.

In materials science, 5-methylthiophen-2-ol has found applications in the development of advanced materials such as conductive polymers and optoelectronic devices. Its ability to undergo polymerization under specific conditions makes it a valuable building block for creating materials with tailored electronic properties. Recent studies have explored its use in creating stimuli-responsive polymers that can adapt to environmental changes, opening new avenues for smart materials.

From an environmental perspective, 5-methylthiophen-2-ol has been studied for its role in biodegradation processes. Researchers have investigated its microbial degradation pathways, aiming to develop eco-friendly methods for waste management and pollution control. These studies underscore the importance of understanding the environmental fate of such compounds to ensure sustainable practices.

Looking ahead, the potential of 5-methylthiophen-2-ol continues to expand with advancements in synthetic chemistry and materials science. Its unique combination of reactivity and functionality positions it as a key player in the development of novel compounds and materials with applications across diverse industries.